Cas no 163706-61-4 ((Dichloromethylene)bisphosphonic acid mono(tributylamine) salt)

• Product Name: (Dichloromethylene)bisphosphonic acid mono(tributylamine) salt
• CAS No: 163706-61-4
• MF: C₁₃H₃₁Cl₂NO₆P₂
• MW: 430.241864442825
• MDL: MFCD29916812
• CID: 2099768
• Update Time: 2025-08-02

(Dichloromethylene)bisphosphonic acid mono(tributylamine) salt Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P,P'-(dichloromethylene)bis-, compd. with N,N-dibutyl-1-butanamine (1:1)
• Phosphonic acid, P,P'-(dichloromethylene)bis-, compd. with N,N-dibutyl-1-butanamine
• (Dichloromethylene)bis(phosphonic acid) - N,N-dibutyl-1-butanamine (1:1)
• Tributylamine (dichloromethylene)bis(phosphonate)
• (Dichloromethylene)bis[phosphonic acid] mono(tributylamine) salt
• AK305176
• (Dichloromethylene)bisphosphonic acid mono(tributylamine) salt

• MDL： MFCD29916812
• Inchi： 1S/C12H27N.CH4Cl2O6P2/c1-4-7-10-13(11-8-5-2)12-9-6-3;2-1(3,10(4,5)6)11(7,8)9/h4-12H2,1-3H3;(H2,4,5,6)(H2,7,8,9)
• InChI Key： NDWFZUQKBXXXGW-UHFFFAOYSA-N
• SMILES： ClC(P(=O)(O)O)(P(=O)(O)O)Cl.N(CCCC)(CCCC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 283
• Topological Polar Surface Area: 118

(Dichloromethylene)bisphosphonic acid mono(tributylamine) salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on (Dichloromethylene)bisphosphonic acid mono(tributylamine) salt

Recent Advances in the Study of (Dichloromethylene)bisphosphonic Acid Mono(tributylamine) Salt (CAS: 163706-61-4)

In recent years, (Dichloromethylene)bisphosphonic acid mono(tributylamine) salt (CAS: 163706-61-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential therapeutic applications. This compound, a derivative of bisphosphonic acid, has been extensively studied for its role in bone metabolism, anti-inflammatory effects, and potential as a drug delivery agent. The following sections provide an overview of the latest research findings related to this compound, highlighting its mechanisms of action, applications, and future prospects.

One of the most notable areas of research involving (Dichloromethylene)bisphosphonic acid mono(tributylamine) salt is its application in bone-related disorders. Recent studies have demonstrated its efficacy in inhibiting osteoclast activity, which is crucial for the treatment of osteoporosis and other bone resorption diseases. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits a higher binding affinity to hydroxyapatite compared to traditional bisphosphonates, making it a promising candidate for targeted bone therapy. The study also highlighted its improved bioavailability and reduced gastrointestinal side effects, which are common limitations of existing bisphosphonate therapies.

Beyond its applications in bone health, (Dichloromethylene)bisphosphonic acid mono(tributylamine) salt has also shown potential in anti-inflammatory and immunomodulatory therapies. A recent preclinical study published in Biochemical Pharmacology investigated its effects on macrophage polarization and cytokine production. The results indicated that the compound could modulate the inflammatory response by suppressing pro-inflammatory cytokines such as TNF-α and IL-6, while promoting anti-inflammatory cytokines like IL-10. These findings suggest its potential utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another emerging area of research focuses on the use of (Dichloromethylene)bisphosphonic acid mono(tributylamine) salt as a drug delivery vehicle. Its unique chemical structure allows for the conjugation of therapeutic agents, enabling targeted delivery to specific tissues or cells. A 2022 study in Advanced Drug Delivery Reviews explored its use in delivering anticancer drugs to bone metastases. The researchers reported enhanced drug accumulation at the tumor site and reduced off-target effects, underscoring its potential to improve the efficacy and safety of cancer treatments.

Despite these promising findings, challenges remain in the clinical translation of (Dichloromethylene)bisphosphonic acid mono(tributylamine) salt. Issues such as long-term safety, optimal dosing regimens, and large-scale production need to be addressed. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and exploring novel formulations to overcome these hurdles. Collaborative efforts between academia and industry are essential to accelerate its development and bring it closer to clinical application.

In conclusion, (Dichloromethylene)bisphosphonic acid mono(tributylamine) salt (CAS: 163706-61-4) represents a versatile and promising compound with broad applications in bone health, anti-inflammatory therapy, and drug delivery. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative therapeutic strategies in the chemical biology and pharmaceutical fields.